Cas no 476280-18-9 (2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 476280-18-9
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 6449992
• Update Time: 2025-06-10

2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(3-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-5-methyl-

• Inchi： 1S/C17H17ClN2O2S/c1-9-5-6-13-12(7-9)14(15(19)21)17(23-13)20-16(22)10-3-2-4-11(18)8-10/h2-4,8-9H,5-7H2,1H3,(H2,19,21)(H,20,22)
• InChI Key： YANATQPLQILTFH-UHFFFAOYSA-N
• SMILES： C12CCC(C)CC=1C(C(N)=O)=C(NC(=O)C1=CC=CC(Cl)=C1)S2

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 420.4±45.0 °C(Predicted)
• pka: 12.27±0.40(Predicted)

Additional information on 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Recent Advances in the Study of 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 476280-18-9)

The compound 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 476280-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various disease states, including cancer and inflammatory disorders. The structural uniqueness of this molecule, characterized by its tetrahydrobenzothiophene core and chlorobenzamido moiety, has been shown to confer high selectivity and binding affinity towards its target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been extensively studied to optimize its therapeutic potential. These findings suggest that 2-(3-chlorobenzamido)-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide could serve as a lead compound for the development of novel therapeutics.

Further research is underway to explore the compound's potential in combination therapies and its effects on other disease-related pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This briefing underscores the importance of continued investigation into this compound and its derivatives to fully realize their therapeutic potential.